(E)-3-((2-ethylphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-ethylanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H16FN3S/c1-2-14-5-3-4-6-18(14)23-12-16(11-22)20-24-19(13-25-20)15-7-9-17(21)10-8-15/h3-10,12-13,23H,2H2,1H3/b16-12+
• InChI Key: RMCMMQAQDJEBTM-FOWTUZBSSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: CCC1=CC=CC=C1N/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C20H16FN3S
• Molecular Weight: 349.4 g/mol

Description

(E)-3-((2-ethylphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential in various fields.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Reduction and Derivative Formation : The compound can undergo reduction reactions, such as the reduction of (E)-3-aryl-2-(4-arylthiazol-2-yl)acrylonitriles with lithium aluminum hydride to form (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives. This process has implications for synthesizing a range of structurally diverse compounds (Frolov et al., 2005).

• Crystal Structure Determination : Research on related compounds like ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate has contributed to understanding crystal structures and supramolecular interactions. This knowledge aids in the design of materials with specific molecular conformations (Matos et al., 2016).

Biological Activity and Applications

• Fungicidal Activity : Certain derivatives exhibit significant fungicidal activity, particularly against Colletotrichum gossypii. This showcases the potential use of these compounds in agricultural settings to combat plant diseases (Shen De-long, 2010).

• Anticancer Properties : Some derivatives have been screened for their anticancer activities. Compounds like 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives have shown sensitivity to certain cancer cell lines, suggesting their potential in developing new anticancer treatments (Matiichuk et al., 2022).

• Optical and Photonic Applications : Derivatives of (E)-3-((2-ethylphenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile show promise in optical and photonic applications. Research indicates their utility in protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications, due to their nonlinear optical limiting behavior (Anandan et al., 2018).

• Antiamoebic Activity : Related thiazole derivatives have demonstrated significant antiamoebic activity, suggesting potential pharmaceutical applications in treating amoebic infections (Shirai et al., 2013).